Cas no 1095913-11-3 (5-methoxy-2-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenol)

• Product Name: 5-methoxy-2-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenol
• CAS No: 1095913-11-3
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 5385981
• Update Time: 2025-06-14

5-methoxy-2-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl)phenol
• Phenol, 5-methoxy-2-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]-
• 5-methoxy-2-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenol

• Inchi： 1S/C18H18N2O4/c1-11-18(24-13-6-4-12(22-2)5-7-13)17(20-19-11)15-9-8-14(23-3)10-16(15)21/h4-10,21H,1-3H3,(H,19,20)
• InChI Key： JQGFRHSNORFSQC-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=CC=C1C1C(OC2=CC=C(OC)C=C2)=C(C)NN=1

Additional information on 5-methoxy-2-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenol

Comprehensive Overview of 5-Methoxy-2-[4-(4-Methoxyphenoxy)-5-Methyl-1H-Pyrazol-3-yl]Phenol (CAS No. 1095913-11-3)

The compound 5-methoxy-2-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenol (CAS No. 1095913-11-3) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique pyrazole core and methoxy substitutions, this compound exhibits potential applications in drug discovery and material science. Its molecular formula, C₁₈H₁₈N₂O₄, highlights a balanced hydrophobicity and polarity, making it a candidate for targeted therapeutic interventions.

Recent studies have explored the anti-inflammatory and antioxidant properties of 5-methoxy-2-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenol, aligning with the growing demand for novel bioactive compounds in treating chronic diseases. The presence of methoxy groups enhances its metabolic stability, a feature highly sought after in the development of small-molecule drugs. Researchers are particularly interested in its potential to modulate enzyme activity, which could pave the way for innovations in personalized medicine.

From a synthetic chemistry perspective, the CAS No. 1095913-11-3 compound exemplifies the versatility of pyrazole derivatives. Its synthesis often involves multi-step reactions, including cyclization and etherification, which are critical for achieving high purity and yield. The compound’s structural complexity also makes it a valuable reference in computational chemistry, where molecular docking studies predict its interactions with biological targets.

In the context of green chemistry, 5-methoxy-2-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenol has been evaluated for its environmental footprint. Innovations in catalytic synthesis aim to reduce waste and energy consumption during production, addressing the pharmaceutical industry’s push toward sustainability. This aligns with global trends, as evidenced by the increasing search queries for "eco-friendly drug synthesis" and "sustainable pharmaceuticals."

The compound’s spectroscopic properties, such as NMR and mass spectrometry profiles, are well-documented, facilitating its identification in complex mixtures. Analytical chemists emphasize its distinct UV-Vis absorption peaks, which are instrumental in quality control protocols. These characteristics are frequently discussed in forums and publications, reflecting the compound’s relevance in analytical method development.

Looking ahead, 5-methoxy-2-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenol holds promise for interdisciplinary applications. Whether in drug formulation, material science, or biochemical assays, its multifaceted nature continues to inspire innovation. As research progresses, this compound may emerge as a cornerstone in the next generation of therapeutic agents and functional materials.